Cas no 472964-40-2 ((4'-Trifluoromethyl-biphenyl-3-yl)methylamine)

(4'-Trifluoromethyl-biphenyl-3-yl)methylamine is a biphenyl-derived amine compound featuring a trifluoromethyl substituent at the 4'-position of the phenyl ring. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the biphenyl scaffold offers versatility for further functionalization. The compound’s amine group provides a reactive handle for derivatization, enabling its use in coupling reactions or as a building block for bioactive molecules. Its well-defined structure and synthetic utility make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators.
(4'-Trifluoromethyl-biphenyl-3-yl)methylamine structure
472964-40-2 structure
Product Name:(4'-Trifluoromethyl-biphenyl-3-yl)methylamine
CAS No:472964-40-2
MF:C14H12F3N
MW:251.246994018555
CID:858770
Update Time:2025-06-10

(4'-Trifluoromethyl-biphenyl-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • 4'-(TRIFLUOROMETHYL)-BIPHENYL-3-METHANAMINE
    • XITIQWONYFISAZ-UHFFFAOYSA-N
    • (4'-Trifluoromethyl-biphenyl-3-yl)methylamine
    • (4'-(trifluoromethyl)biphenyl-3-yl)methanamine
    • (4'-(trifluoromethyl) biphenyl-3-yl)methanamine
    • c-(4'-trifluoromethyl-biphenyl-3-yl)-methylamine
    • [3-[4-(trifluoromethyl)phenyl]phenyl]methanamine
    • [1,1'-Biphenyl]-3-methanamine, 4'-(trifluoromethyl)-
    • Inchi: 1S/C14H12F3N/c15-14(16,17)13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-18/h1-8H,9,18H2
    • InChI Key: XITIQWONYFISAZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=CC=CC(CN)=C1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Topological Polar Surface Area: 26

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